Cas no 303127-12-0 (3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole)

3,5-Dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole is a pyrazole derivative characterized by its unique structural features, including a methyl-substituted benzoyl group and a phenylsulfanyl moiety at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the development of biologically active molecules. The presence of both electron-donating and electron-withdrawing substituents enhances its reactivity, making it suitable for further functionalization. Its well-defined molecular structure allows for precise modifications, facilitating applications in agrochemical and pharmaceutical research. The compound's stability under standard conditions ensures reliable handling and storage, while its purity and consistency support reproducible results in experimental settings.
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole structure
303127-12-0 structure
Product name:3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
CAS No:303127-12-0
MF:C19H18N2OS
MW:322.424023151398
CID:6251758
PubChem ID:703424

3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
    • (3,5-dimethyl-4-(phenylthio)-1H-pyrazol-1-yl)(p-tolyl)methanone
    • AKOS001036908
    • 3,5-DIMETHYL-1-(4-METHYLBENZOYL)-4-(PHENYLTHIO)-1H-PYRAZOLE
    • 303127-12-0
    • Z56765638
    • SR-01000443870-1
    • SR-01000443870
    • (3,5-dimethyl-4-phenylsulfanylpyrazol-1-yl)-(4-methylphenyl)methanone
    • F0755-0008
    • Inchi: 1S/C19H18N2OS/c1-13-9-11-16(12-10-13)19(22)21-15(3)18(14(2)20-21)23-17-7-5-4-6-8-17/h4-12H,1-3H3
    • InChI Key: MBZANUGTABSLOI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C(C)=NN(C(C2C=CC(C)=CC=2)=O)C=1C

Computed Properties

  • Exact Mass: 322.11398438g/mol
  • Monoisotopic Mass: 322.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 60.2Ų

3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0755-0008-2μmol
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
2μmol
$57.0 2023-08-07
Life Chemicals
F0755-0008-20mg
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
20mg
$99.0 2023-08-07
Life Chemicals
F0755-0008-20μmol
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
20μmol
$79.0 2023-08-07
Life Chemicals
F0755-0008-1mg
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
1mg
$54.0 2023-08-07
Life Chemicals
F0755-0008-2mg
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
2mg
$59.0 2023-08-07
Life Chemicals
F0755-0008-10mg
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
10mg
$79.0 2023-08-07
Life Chemicals
F0755-0008-3mg
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
3mg
$63.0 2023-08-07
Life Chemicals
F0755-0008-30mg
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
30mg
$119.0 2023-08-07
Life Chemicals
F0755-0008-25mg
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
25mg
$109.0 2023-08-07
Life Chemicals
F0755-0008-10μmol
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
303127-12-0 90%+
10μmol
$69.0 2023-08-07

3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole Related Literature

Additional information on 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole

Recent Advances in the Study of 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole (CAS: 303127-12-0)

The compound 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole (CAS: 303127-12-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel pharmacophores. Its pyrazole core, coupled with the phenylsulfanyl and methylbenzoyl substituents, offers a promising platform for the development of targeted therapies. Researchers have explored its interactions with various biological targets, including enzymes and receptors, to elucidate its mechanism of action and optimize its pharmacological profile.

One of the key breakthroughs in the study of 303127-12-0 is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated its ability to modulate inflammatory pathways, particularly through the inhibition of key cytokines and enzymes involved in the inflammatory response. These findings suggest that the compound could be a valuable candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown promise in the field of oncology. Preliminary studies indicate that 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole exhibits cytotoxic effects against certain cancer cell lines, with a notable selectivity for tumor cells over normal cells. Researchers are currently investigating its potential as a chemotherapeutic agent, either as a standalone treatment or in combination with existing therapies.

The synthesis of 303127-12-0 has also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and greater purity, facilitating its use in further biological studies. Moreover, structural modifications of the compound have been explored to enhance its bioavailability and reduce potential side effects, paving the way for its eventual clinical application.

In conclusion, the compound 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole (CAS: 303127-12-0) represents a promising area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a compelling subject for further investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in clinical settings.

Recommend Articles

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.